Cas no 957120-37-5 (6-Nitroimidazo1,2-APyridine Hydrochloride)

• Product Name: 6-Nitroimidazo1,2-APyridine Hydrochloride
• CAS No: 957120-37-5
• MF: C₇H₆ClN₃O₂
• MW: 199.594439983368
• MDL: MFCD09800971
• CID: 802779
• PubChem ID: 46738652
• Update Time: 2025-10-29

6-Nitroimidazo1,2-APyridine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Nitroimidazo[1,2-a]pyridine hydrochloride
• 6-NITROIMIDAZO[1,2-A]PYRIDINE, HCL
• Imidazo[1,2-a]pyridine,6-nitro-, hydrochloride (1:1)
• G10010
• AKOS015892425
• 6-nitroimidazo[1,2-a]pyridine;hydrochloride
• MFCD09800971
• 6-Nitroimidazo[1,2-a]pyridine HCl
• 6-Nitroimidazo[1,2-a]pyridine, hydrochloride
• 6-Nitroimidazo[1,2-a]pyridine--hydrogen chloride (1/1)
• 957120-37-5
• AS-8088
• DTXSID10674312
• 6-Nitroimidazo[1,2-a]pyridinehydrochloride
• 6-Nitroimidazo1,2-APyridine Hydrochloride

• MDL： MFCD09800971
• Inchi： 1S/C7H5N3O2.ClH/c11-10(12)6-1-2-7-8-3-4-9(7)5-6;/h1-5H;1H
• InChI Key： OMYSCMNODGUZDM-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC2=NC=CN2C=1)=O

Computed Properties

• Exact Mass: 199.01500
• Monoisotopic Mass: 199.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1A^2

Experimental Properties

• PSA: 63.12000
• LogP: 2.56770

Additional information on 6-Nitroimidazo1,2-APyridine Hydrochloride

Recent Advances in the Study of 6-Nitroimidazo[1,2-a]Pyridine Hydrochloride (CAS: 957120-37-5)

6-Nitroimidazo[1,2-a]pyridine hydrochloride (CAS: 957120-37-5) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of antimicrobial and anticancer activities. This research brief consolidates the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

The synthesis of 6-Nitroimidazo[1,2-a]pyridine hydrochloride has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been employed to enhance efficiency. These methods not only reduce reaction times but also minimize the formation of by-products, making the process more environmentally friendly and cost-effective. Researchers have also explored the use of novel catalysts to further streamline the synthesis pathway.

Pharmacological studies have revealed that 6-Nitroimidazo[1,2-a]pyridine hydrochloride exhibits potent antimicrobial activity against a range of pathogens, including drug-resistant strains. Its mechanism of action involves the disruption of microbial DNA synthesis, leading to cell death. Additionally, preliminary in vitro and in vivo studies suggest that this compound may have anticancer properties, particularly in targeting specific signaling pathways involved in tumor growth and proliferation. These findings highlight its potential as a dual-action therapeutic agent.

Recent structural-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance the efficacy and reduce the toxicity of 6-Nitroimidazo[1,2-a]pyridine hydrochloride. By altering functional groups and side chains, researchers have identified derivatives with improved pharmacokinetic profiles. These modifications are critical for the development of next-generation therapeutics with higher specificity and fewer side effects.

Despite these promising advancements, challenges remain in the clinical translation of 6-Nitroimidazo[1,2-a]pyridine hydrochloride. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and bring this compound closer to therapeutic application.

In conclusion, 6-Nitroimidazo[1,2-a]pyridine hydrochloride (CAS: 957120-37-5) represents a promising candidate for the development of novel antimicrobial and anticancer agents. Continued research into its synthesis, mechanism of action, and structural optimization will be crucial for unlocking its full therapeutic potential. This brief underscores the importance of interdisciplinary collaboration in advancing the field of chemical biology and medicinal chemistry.